4-amino-3-methylpyridine-2-carboxylic acid
Overview
Description
4-Amino-3-methylpyridine-2-carboxylic acid (4-AMPCA) is an organic acid commonly used in laboratory experiments due to its versatility and abundance. It has a variety of applications in the fields of biochemistry, physiology, and pharmacology. 4-AMPCA is an important intermediate in the synthesis of many compounds, including drugs, and is also used in the manufacture of dyes and fragrances. In addition, 4-AMPCA is used in the production of polymers and in the study of enzymatic reactions.
Scientific Research Applications
4-amino-3-methylpyridine-2-carboxylic acid has a variety of scientific research applications. It is used in the synthesis of drugs, dyes and fragrances, and polymers. In addition, it is used in the study of enzymatic reactions, and in the production of proteins and peptides. 4-amino-3-methylpyridine-2-carboxylic acid has also been used in the study of cell signaling pathways and the regulation of gene expression.
Mechanism of Action
4-amino-3-methylpyridine-2-carboxylic acid is an organic acid that acts as an inhibitor of enzymes involved in the synthesis of proteins and peptides. It binds to the active site of the enzyme and prevents the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
4-amino-3-methylpyridine-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the synthesis of proteins and peptides, and has also been shown to inhibit the activity of certain enzymes. In addition, 4-amino-3-methylpyridine-2-carboxylic acid has been shown to inhibit the growth of certain bacteria and fungi, and to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The main advantages of using 4-amino-3-methylpyridine-2-carboxylic acid in laboratory experiments are its availability, low cost, and versatility. It can be used in a variety of experiments and has a wide range of applications. However, there are some limitations to using 4-amino-3-methylpyridine-2-carboxylic acid in laboratory experiments. For example, it is not very soluble in water, and its solubility can vary depending on the pH of the solution. In addition, 4-amino-3-methylpyridine-2-carboxylic acid is not very stable and can break down over time.
Future Directions
There are a number of potential future directions for research involving 4-amino-3-methylpyridine-2-carboxylic acid. These include further studies into its biochemical and physiological effects, its potential for use in drug development, and its potential for use in the production of polymers. In addition, further research could be done on its mechanism of action and its potential for use in the study of cell signaling pathways and the regulation of gene expression. Finally, further research could be done on its potential use in the production of proteins and peptides.
Synthesis Methods
4-amino-3-methylpyridine-2-carboxylic acid is synthesized in a two-step process. The first step involves the reaction of 4-methylpyridine-2-carboxylic acid with ammonia in the presence of an acid catalyst. This reaction yields 4-amino-3-methylpyridine-2-carboxylic acid. The second step involves the reaction of the 4-amino-3-methylpyridine-2-carboxylic acid with an alkyl halide in the presence of a base catalyst. This reaction yields 4-amino-3-methylpyridine-2-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-3-methylpyridine-2-carboxylic acid involves the conversion of 3-methylpyridine-2-carboxylic acid to the target compound through a series of reactions.", "Starting Materials": [ "3-methylpyridine-2-carboxylic acid", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Sodium nitrite", "Hydrochloric acid", "Sodium bicarbonate", "Ammonium chloride", "Sodium hydroxide", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Conversion of 3-methylpyridine-2-carboxylic acid to 3-methylpyridine-2-carboxylic acid hydrazide using hydroxylamine hydrochloride and sodium hydroxide", "Step 2: Diazotization of 3-methylpyridine-2-carboxylic acid hydrazide using sodium nitrite and hydrochloric acid to form 3-methylpyridine-2-carboxylic acid diazonium salt", "Step 3: Coupling of 3-methylpyridine-2-carboxylic acid diazonium salt with ammonium chloride in the presence of sodium hydroxide to form 4-amino-3-methylpyridine-2-carboxylic acid", "Step 4: Acidification of the reaction mixture using hydrochloric acid", "Step 5: Isolation of the product by filtration and washing with water and ethanol" ] } | |
CAS RN |
1782591-26-7 |
Product Name |
4-amino-3-methylpyridine-2-carboxylic acid |
Molecular Formula |
C7H8N2O2 |
Molecular Weight |
152.2 |
Purity |
95 |
Origin of Product |
United States |
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